Cas no 1782369-87-2 (1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid
• CAS No: 1782369-87-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6431061
• PubChem ID: 84788678
• Update Time: 2025-05-22

1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid
• 1-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopentane-1-carboxylic acid
• EN300-1797273
• 1782369-87-2

• Inchi： 1S/C12H18N2O2/c1-9(2)14-10(5-8-13-14)12(11(15)16)6-3-4-7-12/h5,8-9H,3-4,6-7H2,1-2H3,(H,15,16)
• InChI Key： RKLUUPOWLUBRHQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=NN2C(C)C)CCCC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid (CAS No. 1782369-87-2)

1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid (CAS No. 1782369-87-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and cyclopentane structural motifs, serves as a key intermediate in the synthesis of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid features a cyclopentane ring fused with a pyrazole moiety, which is further substituted with a propan-2-yl group. This configuration imparts distinct chemical properties, making it a versatile building block for designing bioactive molecules. Its carboxylic acid functional group also enhances its reactivity, enabling facile derivatization for various applications.

In recent years, the demand for 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid has surged due to its relevance in addressing contemporary health challenges. For instance, its structural analogs have been explored for their potential in treating inflammatory diseases, metabolic disorders, and even certain types of cancers. This aligns with the growing focus on targeted drug therapies and personalized medicine, which are among the most searched topics in pharmaceutical research today.

From a synthetic chemistry perspective, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid offers several advantages. Its robust stability under various reaction conditions and compatibility with multiple coupling reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. These attributes are particularly valuable in the fast-paced environment of drug discovery, where efficiency and scalability are paramount.

The compound's role in green chemistry initiatives is another area of interest. As the scientific community shifts toward sustainable practices, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid has been investigated for its potential in eco-friendly synthesis routes. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact, a topic frequently searched in academic and industrial circles.

Market dynamics for 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid reflect its growing importance. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for preclinical and clinical studies. Its CAS No. 1782369-87-2 is often queried in chemical databases and procurement platforms, underscoring its commercial relevance. Additionally, the rise of AI-driven drug discovery has further amplified interest, as computational models increasingly rely on such building blocks for virtual screening.

Quality and purity are critical considerations for 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid, especially in regulatory-compliant applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch consistency. These methods are frequently searched by quality control professionals, highlighting the compound's role in maintaining high standards in pharmaceutical manufacturing.

In summary, 1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopentane-1-carboxylic acid (CAS No. 1782369-87-2) is a compound of significant scientific and commercial value. Its unique structure, diverse applications, and alignment with current research trends make it a focal point in modern chemistry. As the demand for innovative therapeutic solutions continues to rise, this compound is poised to play an increasingly vital role in shaping the future of medicine and beyond.